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Compound of Interest

trans-2-Aminocyclopentanol
Compound Name:
hydrochloride

Cat. No.: B153605

CAS Number: 68327-11-7 (for (1R,2R)-trans-isomer)

This technical guide provides an in-depth overview of trans-2-Aminocyclopentanol
hydrochloride, a pivotal chiral building block for researchers, scientists, and professionals in
drug development and fine chemical synthesis. This document outlines its chemical and
physical properties, safety information, a detailed experimental protocol for its synthesis, and its
primary applications in asymmetric synthesis.

Core Properties and Safety Data

trans-2-Aminocyclopentanol hydrochloride is a white to off-white crystalline solid. Its
hydrochloride form enhances water solubility and stability, making it a convenient reagent for
various synthetic applications. The (1R,2R) enantiomer is a common commercially available
form.

Physicochemical Data

The quantitative properties of (1R,2R)-trans-2-Aminocyclopentanol hydrochloride are
summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 68327-11-7 [1112]
Molecular Formula CsH1aNO - HEl (or [1112]
CsH12CINO)

Molecular Weight 137.61 g/mol [11[2]

Melting Point 191-196 °C (lit.) [11[3]

Boiling Point 220.9 °C at 760 mmHg [1]

Flash Point 87.4 °C [1]

White to light yellow/orange
Appearance ) [2][3]
crystalline powder

_ _ [a]2°/D = -32 to -36° (c=1in
Optical Rotation [2]
H20)

2-8°C, under inert gas
Storage Temperature ] [1]
(Nitrogen or Argon)

Safety and Handling

Based on available safety data sheets, trans-2-Aminocyclopentanol hydrochloride presents
moderate hazards.

Hazard Statement GHS Classification Precautionary Measures

P264: Wash hands thoroughly
after handling. P270: Do not

) Acute toxicity, Oral (Category eat, drink or smoke when using
H302: Harmful if swallowed )
4) this product. P301+P317: IF
SWALLOWED: Get medical
help.
H315: Causes skin irritation Skin irritation (Category 2) Wear protective gloves.
H319: Causes serious eye S ]
Eye irritation (Category 2A) Wear eye protection.

irritation
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Users should always consult the full Safety Data Sheet (SDS) before handling this chemical
and use appropriate personal protective equipment (PPE), including safety goggles and gloves,
in a well-ventilated area.[4][5]

Applications in Asymmetric Synthesis

The primary application of trans-2-Aminocyclopentanol hydrochloride is as a chiral building
block or precursor to chiral ligands in asymmetric synthesis.[2] Its defined stereochemistry
allows for the construction of complex, enantiomerically pure molecules, which is critical in the
pharmaceutical industry where the stereoisomer of a drug can determine its efficacy and safety.

The diagram below illustrates the logical workflow of utilizing a chiral building block in the
synthesis of a target molecule.

Starting Materials

Substrate

Achiral or Prochiral trans-2-Aminocyclopentanol HCI
(Chiral Building Block)

; ;
Chemical Transformation
(e.g., Coupling, Cyclization)

Chiral Intermediate
(Stereochemistry controlled by Building Block)

‘

Further Synthetic Steps
(Modification of scaffold)

Final Enantiomerically Pure

Target Molecule

Click to download full resolution via product page
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Caption: Role of a Chiral Building Block in Asymmetric Synthesis.

Experimental Protocols: Synthesis

An efficient and scalable method for producing highly enantioenriched trans-2-
aminocyclopentanol hydrochloride involves the catalytic asymmetric ring-opening of a
meso-epoxide. The following protocol is based on the practical method developed by Jacobsen

and co-workers.[6]

Multigram Synthesis of (1R,2R)-trans-2-
Aminocyclopentanol Hydrochloride

This procedure details the enantioselective addition of a carbamate nucleophile to
cyclopentene oxide, followed by deprotection to yield the final product.

The overall workflow is depicted below:

Step 1: Catalytic Ring-Opening

Cyclopentene Oxide Phenyl Carbamate Oligomeric (salen)Co-OTf Complex
(meso-epoxide) (Nucleophile) (Chiral Catalyst)
\ A/mol%
y

Reaction at controlled temperatur?
in appropriate solvent

Step 2: Deprotection & Salt Formation

1R,2R)-2-(phenoxycarbonylamino)cyclopentano followed by HCI

/@:rystallization

(1R,2R)-trans-2-Aminocyclopentanol HCI
(Final Product)

[ Protected Amino Alcohol Intermediate Base (e.g., NaOH)
(( )
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Caption: Experimental Workflow for the Synthesis of trans-2-Aminocyclopentanol HCI.

Materials and Reagents:

Cyclopentene oxide

e Phenyl carbamate

e Oligomeric (salen)Co—OTf catalyst

e Anhydrous solvent (e.g., toluene or tert-butyl methyl ether)

e Sodium hydroxide (NaOH) solution

o Hydrochloric acid (HCI) solution

» Standard laboratory glassware, inert atmosphere setup (Nitrogen or Argon)
Procedure:

o Catalytic Ring-Opening:

o To a flame-dried, round-bottom flask under an inert atmosphere, add the oligomeric
(salen)Co—OTf catalyst (1.0 mol%).

o Add the appropriate anhydrous solvent, followed by phenyl carbamate (1.0 equivalent).

o Cool the mixture to the optimized reaction temperature (e.g., 0 °C or room temperature, as
determined by the specific catalyst system).

o Add cyclopentene oxide (1.2 equivalents) dropwise to the stirred solution.

o Allow the reaction to proceed for the required time, monitoring its completion by a suitable
analytical method (e.g., TLC or GC).

e Work-up and Deprotection:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b153605?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Upon completion, quench the reaction and remove the solvent under reduced pressure.

o Dissolve the crude residue in a suitable solvent and add an aqueous solution of sodium
hydroxide to facilitate the basic deprotection of the carbamate group.

o Stir the mixture vigorously until the deprotection is complete.

¢ Isolation and Purification:

o Perform an aqueous work-up to separate the crude amino alcohol. Extract the aqueous
layer with an organic solvent (e.g., dichloromethane).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in
vacuo.

o Dissolve the crude trans-2-aminocyclopentanol in a minimal amount of a suitable solvent
(e.g., isopropanol) and acidify with a solution of HCI to form the hydrochloride salt.

o Induce crystallization by cooling. Collect the resulting crystals by filtration, wash with a
cold solvent, and dry under vacuum to yield pure (1R,2R)-trans-2-Aminocyclopentanol
hydrochloride with high enantiomeric excess (>99% ee).[6]

This technical guide serves as a foundational resource for understanding and utilizing trans-2-
Aminocyclopentanol hydrochloride. For specific applications, further optimization of reaction
conditions may be necessary. Always refer to primary literature and safety documentation for
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to trans-2-Aminocyclopentanol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153605#trans-2-aminocyclopentanol-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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